Cinnamic acid, alpha-bromo-
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Overview
Description
Cinnamic acid, alpha-bromo-, also known as alpha-bromocinnamic acid, is a chemical compound that has been used in various scientific research studies. This compound is a derivative of cinnamic acid, which is a common organic compound found in plants. Alpha-bromocinnamic acid has been synthesized using different methods and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Cinnamic acid, alpha-bromo-innamic acid is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes in the body. It has also been suggested that it may act by binding to certain receptors in the body.
Biochemical and Physiological Effects
Alpha-bromocinnamic acid has been found to have various biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties. It has also been found to have antitumor activity. In addition, it has been found to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using Cinnamic acid, alpha-bromo-innamic acid in lab experiments is that it is relatively easy to synthesize. It is also relatively stable and can be stored for long periods of time. However, one of the limitations of using this compoundinnamic acid is that it may have toxic effects on certain cells and tissues.
Future Directions
There are several future directions for research on Cinnamic acid, alpha-bromo-innamic acid. One direction is to investigate its potential as a therapeutic agent for various diseases. Another direction is to investigate its mechanism of action in more detail. Additionally, research could be done to optimize the synthesis of this compoundinnamic acid and to develop new methods for its synthesis.
Synthesis Methods
The synthesis of Cinnamic acid, alpha-bromo-innamic acid can be achieved through different methods. One of the most common methods is the bromination of cinnamic acid. This is done by adding bromine to a solution of cinnamic acid in acetic acid. The reaction results in the formation of this compoundinnamic acid and hydrogen bromide. Other methods of synthesis include the use of N-bromosuccinimide and bromine water.
Scientific Research Applications
Alpha-bromocinnamic acid has been used in various scientific research studies. One of its main applications is in the field of organic synthesis. It has been used as a starting material for the synthesis of other organic compounds. It has also been used as a reagent in the synthesis of other organic compounds.
properties
CAS RN |
1727-53-3 |
---|---|
Molecular Formula |
C10H12O4 |
Molecular Weight |
227.05 g/mol |
IUPAC Name |
(Z)-2-bromo-3-phenylprop-2-enoic acid |
InChI |
InChI=1S/C9H7BrO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-6H,(H,11,12)/b8-6- |
InChI Key |
HBMGEXMZDMAEDN-VURMDHGXSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C(/C(=O)O)\Br |
SMILES |
C1=CC=C(C=C1)C=C(C(=O)O)Br |
Canonical SMILES |
C1=CC=C(C=C1)C=C(C(=O)O)Br |
Pictograms |
Irritant |
synonyms |
Cinnamic acid, alpha-bromo- |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.